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Compound of Interest

Compound Name: Esaft

Cat. No.: B1226179 Get Quote

Disclaimer: Initial research indicates that "Moleculon" is not a recognized molecule in scientific

literature. The term, however, is phonetically similar to Moleculin Biotech, Inc., a late-stage

pharmaceutical company focused on developing treatments for highly resistant tumors and

viruses. This guide will focus on their lead drug candidate, Annamycin, a next-generation

anthracycline, as it is likely the subject of interest for researchers, scientists, and drug

development professionals.

Annamycin is a novel, non-cardiotoxic anthracycline currently under development for the

treatment of acute myeloid leukemia (AML) and soft tissue sarcoma (STS) lung metastases.[1]

[2] It utilizes a unique lipid-based delivery technology, which contributes to its distinct

pharmacological profile.[1]

Quantitative Data Summary
The following table summarizes key quantitative data related to the clinical evaluation of

Annamycin in treating soft tissue sarcoma lung metastases.
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Metric Value Patient Cohort

Clinical Benefit Rate 59.4% n=32

Median Overall Survival 411 days All subjects

Median Progression-Free

Survival
63 days All subjects

Improved Overall Survival 19.9 months Patients with ≤2 prior therapies

Improved Progression-Free

Survival
127 days Patients with ≤2 prior therapies

Data from the U.S. Phase 1B/2 clinical trial (MB-107) for Annamycin in the treatment of soft

tissue sarcoma lung metastases.[3]

Experimental Protocols
Detailed experimental protocols for clinical trials are extensive and proprietary. However, a

general outline of the administration protocol for Annamycin in the MB-107 study can be

described.

MB-107 Phase 2 Study Design:

Patient Population: Subjects with soft tissue sarcoma lung metastases.

Drug Administration: Annamycin is administered as an intravenous (IV) infusion over a period

of 2 hours.

Dosing Schedule: The infusion is given on Day 1 of a 21-day cycle.

Follow-up: Patients are monitored, and study visits occur every 21 days (with a ±3 day

window).

For preclinical research, protocols would involve a range of biophysical and in vitro assays.

These could include:
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Cell Viability Assays: To determine the cytotoxic effects of Annamycin on various cancer cell

lines.

Flow Cytometry: To analyze cell cycle arrest and apoptosis induction.

In Vivo Animal Models: To assess efficacy and toxicity in tumor-bearing animal models.

Mass Spectrometry and Chromatography: For pharmacokinetic and pharmacodynamic

studies.

Signaling Pathways and Mechanism of Action
Annamycin, like other anthracyclines, is believed to exert its anticancer effects through multiple

mechanisms. The primary mechanism involves the inhibition of topoisomerase II, an enzyme

critical for DNA replication and repair. This leads to DNA damage and subsequent apoptosis in

cancer cells. Additionally, anthracyclines can intercalate into DNA, interfering with transcription

and replication.

The diagram below illustrates a simplified representation of the proposed signaling pathway

leading to apoptosis following Annamycin treatment.
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Caption: Proposed mechanism of Annamycin-induced apoptosis.
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The following workflow illustrates a generalized process for preclinical evaluation of a novel

drug candidate like Annamycin.
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Caption: Generalized preclinical drug development workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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